Cas no 675-20-7 (piperidin-2-one)

• Product Name: piperidin-2-one
• CAS No: 675-20-7
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD00006037
• CID: 39508
• PubChem ID: 12665
• Update Time: 2025-09-28

piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidone
• δ-Valerolactam
• delta-Valerolactam
• Piperidin-2-one
• Valerolactam
• 2-Azacyclohexanone
• 2-oxo-piperidine
• 2-PIPERIDINONE
• 5-pentanelactam
• 6-VALEROLACTAM
• D-VALEROLACTAM
• i-valerolactam
• piperidin-1-yl-2-one
• Piperidon
• Piperidone-2
• valerolactim
• α-Piperidone
• 5-Pentanolactam
• Piperidinone
• Piperidone
• alpha-Piperidone
• PIPERIDONE,2-
• .alpha.-Piperidone
• Piperidon [German]
• Pentanoic acid, 5-amino-, lactam
• .delta.-Valerolactam
• Piperidone-2 [French]
• 2-oxopiperidine
• A-Piperidone
• WLN0GQQ6EK
• XUWH
• WLN: T6NVTJ
• piperadine-2-one
• NCI60_001574
• BDBM10
• piperidine-2-one
• CS-W022933
• NSC18894
• DTXSID1060976
• delta -Valerolactam
• AC-33837
• delta-Valerolactam, 98%
• 75-20-7
• 25036-00-4
• InChI=1/C5H9NO/c7-5-3-1-2-4-6-5/h1-4H2,(H,6,7
• NSC 2305
• HY-W042193
• AM20100626
• A9047
• 2-piperadinone
• F0001-1780
• SY011119
• 5-amino-lactam-Pentanoic acid
• AC-15619
• FT-0613368
• BCP00878
• MFCD00006037
• ketopiperidine
• EN300-24025
• Q4596918
• NSC-18894
• NS00015672
• Pentanoic acid, lactam
• oxopiperidine
• Z168817684
• 5-amino-lactam-Pentanoate
• piperidin-2-one;2-Piperidone
• d-Valero-lactam
• EINECS 211-622-9
• AKOS005206867
• UNII-WLN0GQQ6EK
• Piperidon (german)
• AI3-33342
• NSC2305
• NSC-2305
• Piperidones
• W-104710
• F10312
• NSC 18894
• P0455
• V1L
• SB41073
• 675-20-7
• CHEMBL12193
• 27154-43-4
• CHEBI:77761
• delta-Valerolactam,98%
• Piperidin-2-one; delta-Valerolactam
• DB-031244
• BBL027557
• STL281850
• FP09656
• piperidin-2-one

• MDL： MFCD00006037
• Inchi： 1S/C5H9NO/c7-5-3-1-2-4-6-5/h1-4H2,(H,6,7)
• InChI Key： XUWHAWMETYGRKB-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1
• BRN： 106434

Computed Properties

• Exact Mass: 99.06840
• Monoisotopic Mass: 99.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 80.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.5
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Slightly white powder.
• Density: 1.073
• Melting Point: 38-40 °C (lit.)
• Boiling Point: 256 °C(lit.)
  81-82 °C/0.1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4431 (estimate)
• PH: 4.8 (200g/l, H2O, 20℃)
• Water Partition Coefficient: 291 g/L (25 ºC)
• PSA: 29.10000
• LogP: 0.61530
• Solubility: Soluble in water.
• Sensitiveness: Hygroscopic

piperidin-2-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37
• Safety Instruction： S22-S24/25-S37/39-S26
• FLUKA BRAND F CODES：3-10
• RTECS：TO0110000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• TSCA：Yes
• Explosive Limit：1.5-8.7%(V)
• Risk Phrases：R36/37
• Storage Condition：Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

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